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Compound of Interest |

Compound Name: Pent-2-ene-1,5-diol
CAS No.: 27354-43-4
Cat. No.: B13692101
Get Quote
. J

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: Direct experimental spectroscopic data for cis-pent-2-ene-1,5-diol is not readily
available in public databases. This guide therefore presents predicted spectroscopic
information based on the analysis of structurally similar compounds and established principles
of spectroscopy. All presented data are theoretical and await experimental verification.

Introduction

cis-Pent-2-ene-1,5-diol is a bifunctional organic molecule containing both a carbon-carbon
double bond with cis (or Z) stereochemistry and two primary hydroxyl groups. This combination
of functional groups makes it a potentially valuable building block in organic synthesis,
particularly for the preparation of complex molecules with defined stereochemistry. The
hydroxyl groups can be derivatized or oxidized, while the double bond can participate in
various addition reactions. Spectroscopic analysis is crucial for the unambiguous identification
and characterization of this compound, ensuring its purity and confirming its structure after
synthesis. This document provides a theoretical framework for the expected spectroscopic data
for cis-pent-2-ene-1,5-diol.
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Predicted Spectroscopic Data

The following tables summarize the predicted spectroscopic data for cis-pent-2-ene-1,5-diol.
These predictions are derived from the known spectral characteristics of analogous structures,
such as cis-2-pentene and other unsaturated diols.

Table 1: Predicted *H NMR Spectroscopic Data for cis-
Pent-2-ene-1,5-diol

) Predicted Chemical ) o Predicted Coupling
Proton Assignment _ Predicted Multiplicity
Shift (8, ppm) Constant (J, Hz)
J(H1, H2) = 5-7, J(H1,
H-1 (CH20H) ~4.2 Doublet of doublets
OH) =5-7
_ J(H2, H3) = 10-12,
H-2 (=CH) ~57 Triplet of doublets
J(H2, H1) =5-7
_ J(H3, H2) = 10-12,
H-3 (=CH) ~5.6 Triplet of doublets
J(H3, H4) = 7-9
J(H4, H3) = 7-9, J(H4,
H-4 (CH2CH20H) ~23 Quartet
H5) = 6-8
H-5 (CH20H) ~3.7 Triplet J(H5, H4) = 6-8
Variable (Broad i
OH ) Broad Singlet
singlet)

Solvent: CDCls. Reference: Tetramethylsilane (TMS) at 0.00 ppm.

Table 2: Predicted **C NMR Spectroscopic Data for cis-
Pent-2-ene-1,5-diol
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Carbon Assignment Predicted Chemical Shift (8, ppm)
C-1 (CH20H) ~ 60

C-2 (=CH) ~130

C-3 (=CH) ~128

C-4 (CH2CH20H) ~35

C-5 (CH20H) ~62

Solvent: CDCls. Reference: CDCIs at 77.16 ppm.

Table 3: Predicted Infrared (IR) Spectroscopic Data for

cis-Pent-2-ene-1,5-diol
Predicted Frequency Range

Vibrational Mode Intensity
(cm~)
O-H Stretch (Alcohol) 3600-3200 Strong, Broad
C-H Stretch (sp?) 3100-3000 Medium
C-H Stretch (sp3) 3000-2850 Medium
C=C Stretch (cis) 1660-1630 Medium to Weak
C-H Bend (cis-alkene) ~700 Medium
C-0O Stretch (Primary Alcohol) 1075-1000 Strong

Table 4: Predicted Mass Spectrometry Data for cis-Pent-
2-ene-1,5-diol
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m/z Predicted lon Notes
102 [M]* Molecular ion
84 [M - H201* Loss of water
Loss of a hydroxymethyl
71 [M - CH20H]* _
radical
57 [M - CH2CH20H]* Loss of a hydroxyethyl radical

Proposed Experimental Protocols

The successful synthesis and characterization of cis-pent-2-ene-1,5-diol would require the
following experimental procedures.

Synthesis: Reduction of Pent-2-yne-1,5-diol

A common method for the synthesis of cis-alkenes is the partial hydrogenation of the
corresponding alkyne using a poisoned catalyst.

Procedure:

Catalyst Preparation: Lindlar's catalyst (palladium on calcium carbonate, poisoned with lead
acetate and quinoline) is suspended in a suitable solvent (e.g., methanol or ethyl acetate).

o Reaction Setup: The catalyst suspension and pent-2-yne-1,5-diol are placed in a
hydrogenation flask.

e Hydrogenation: The flask is evacuated and backfilled with hydrogen gas. The reaction is
stirred vigorously under a hydrogen atmosphere (typically at or slightly above atmospheric
pressure).

e Monitoring: The reaction progress is monitored by thin-layer chromatography (TLC) or gas
chromatography (GC) to observe the disappearance of the starting alkyne and the
appearance of the product. It is critical to stop the reaction once the alkyne has been
consumed to prevent over-reduction to the alkane.
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o Workup: The catalyst is removed by filtration through a pad of celite. The solvent is then
removed under reduced pressure.

« Purification: The crude product is purified by column chromatography on silica gel to yield
pure cis-pent-2-ene-1,5-diol.

Spectroscopic Analysis
Nuclear Magnetic Resonance (NMR) Spectroscopy:

e Sample Preparation: A 5-10 mg sample of the purified diol is dissolved in approximately 0.7
mL of deuterated chloroform (CDCIs) containing 1% TMS in an NMR tube.

 Instrumentation: *H and *3C NMR spectra are acquired on a 400 MHz or higher field NMR
spectrometer.

o Data Acquisition: Standard parameters for *H and 3C NMR are used. For *H NMR, a
sufficient number of scans are acquired to obtain a good signal-to-noise ratio. For 13C NMR,
a proton-decoupled experiment is performed.

Infrared (IR) Spectroscopy:

o Sample Preparation: A small amount of the neat liquid sample is placed between two sodium
chloride (NaCl) or potassium bromide (KBr) plates.

 Instrumentation: An FTIR spectrometer is used to acquire the spectrum.

» Data Acquisition: The spectrum is typically recorded from 4000 to 400 cm~*. A background
spectrum of the clean plates is recorded and subtracted from the sample spectrum.

Mass Spectrometry (MS):

e Instrumentation: A mass spectrometer equipped with an electron ionization (EI) source is
used.

o Sample Introduction: The sample can be introduced via direct infusion or through a gas
chromatograph (GC-MS).
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» Data Acquisition: The mass spectrum is recorded over a suitable mass-to-charge (m/z) range
(e.g., 40-200 amu).

Visualization of Experimental Workflow

The following diagram illustrates the proposed workflow for the synthesis and spectroscopic
characterization of cis-pent-2-ene-1,5-diol.
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Caption: Synthesis and analysis workflow for cis-pent-2-ene-1,5-diol.

e To cite this document: BenchChem. [Spectroscopic Analysis of cis-Pent-2-ene-1,5-diol: A
Technical Overview]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13692101/docs#spectroscopic-analysis-of-cis-pent-
2-ene-1-5-diol-a-technical-overview]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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